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Compound of Interest

Oxybis(methyl-2,1-ethanediyl)
Compound Name:
diacrylate

cat. No.: B1227051

An In-depth Technical Guide to Oxybis(methyl-2,1-
ethanediyl) diacrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Oxybis(methyl-2,1-ethanediyl) diacrylate, a monomer widely utilized in polymer
chemistry. While its primary applications are in industrial settings, its potential use in the
formulation of hydrogels for biomedical applications, such as drug delivery and tissue
engineering, is an emerging area of interest for researchers.

Core Chemical Information

Oxybis(methyl-2,1-ethanediyl) diacrylate, also known as dipropylene glycol diacrylate
(DPGDA), is a difunctional acrylate monomer. Its chemical structure consists of a dipropylene
glycol ether core with acrylate groups at both ends. This structure allows it to readily undergo
polymerization upon exposure to ultraviolet (UV) or electron beam (EB) radiation, forming
cross-linked polymer networks.
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Identifier Value

Chemical Formula C12H180s[1][2][3][4]
Molecular Weight 242.27 g/mol [1][5][6][7]
CAS Number 57472-68-1[1][2][5][6]

Physicochemical Properties

The physical and chemical properties of Oxybis(methyl-2,1-ethanediyl) diacrylate make it
suitable for a variety of applications, from high-performance coatings to potentially
biocompatible materials.

Property Value

Appearance Colorless to pale yellow liquid[5]

Boiling Point 119-121°C at 0.8 mm Hg|[6][8]

Density Approximately 1.049 - 1.05 g/cm3
Viscosity (at 25°C) 5-15 cps[2][9]

Solubility Soluble in common organic solvents like

alcohols, ethers, and aromatic hydrocarbons.[5]

Purity Typically 295%[1][2]

Potential Application in Drug Delivery: A General
Experimental Workflow

While specific experimental protocols for Oxybis(methyl-2,1-ethanediyl) diacrylate in drug
delivery are not widely published, a general workflow for the development and characterization
of a diacrylate-based hydrogel for drug delivery is presented below. This protocol is based on
established methodologies in the field of biomaterials science.
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Experimental Protocol: Hydrogel Formulation and

Characterization
e Hydrogel Synthesis:

o Prepare a precursor solution by dissolving Oxybis(methyl-2,1-ethanediyl) diacrylate in a
biocompatible solvent (e.g., phosphate-buffered saline with a small amount of a co-solvent
if necessary).

o Add a photoinitiator (e.g., Irgacure 2959) to the solution at a concentration of 0.5-1%

(Wiw).

o Introduce the therapeutic agent (drug) to be encapsulated into the precursor solution and
mix thoroughly.

o Transfer the solution into a mold of the desired shape and size.

o Expose the mold to UV light of a specific wavelength and intensity for a defined period to
induce photopolymerization and hydrogel formation.

o Physicochemical Characterization:

o Swelling Behavior: Immerse the prepared hydrogel in a relevant buffer solution (e.g., PBS
at 37°C) and measure its weight at regular intervals until equilibrium is reached to
determine the swelling ratio.

o Mechanical Testing: Perform compression or tensile tests to determine the mechanical
properties of the hydrogel, such as Young's modulus and compressive strength.

o Drug Loading and Encapsulation Efficiency: Dissolve a known amount of the drug-loaded
hydrogel in a suitable solvent and quantify the drug content using techniques like UV-Vis
spectroscopy or HPLC.

¢ In Vitro Drug Release Study:

o Place the drug-loaded hydrogel in a release medium (e.g., PBS at 37°C) with constant
agitation.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1227051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o At predetermined time points, withdraw aliquots of the release medium and replace with
fresh medium.

o Quantify the drug concentration in the collected aliquots to determine the cumulative drug
release profile over time.

o Biocompatibility Assessment:

o Conduct in vitro cytotoxicity assays (e.g., MTT or LDH assay) using relevant cell lines to
evaluate the biocompatibility of the hydrogel.

o Further in vivo studies may be required to assess the material's biocompatibility in a living
organism.

Below is a diagram illustrating the logical workflow for evaluating a diacrylate-based hydrogel
for drug delivery applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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